Cas no 1261445-15-1 (4-Chloro-2-(difluoromethoxy)-2'-(trifluoromethyl)biphenyl)

• Product Name: 4-Chloro-2-(difluoromethoxy)-2'-(trifluoromethyl)biphenyl
• CAS No: 1261445-15-1
• MF: C₁₄H₈ClF₅O
• MW: 322.657740592957
• CID: 4995000
• Update Time: 2025-06-14

4-Chloro-2-(difluoromethoxy)-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethoxy)-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8ClF5O/c15-8-5-6-10(12(7-8)21-13(16)17)9-3-1-2-4-11(9)14(18,19)20/h1-7,13H
• InChI Key： YJMDYIOIBMWKOE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC(F)F)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 6
• Topological Polar Surface Area: 9.2

Additional information on 4-Chloro-2-(difluoromethoxy)-2'-(trifluoromethyl)biphenyl

Recent Advances in the Study of 4-Chloro-2-(difluoromethoxy)-2'-(trifluoromethyl)biphenyl (CAS: 1261445-15-1)

4-Chloro-2-(difluoromethoxy)-2'-(trifluoromethyl)biphenyl (CAS: 1261445-15-1) is a fluorinated biphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and mechanistic insights, making it a promising candidate for drug development. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

The synthesis of 4-Chloro-2-(difluoromethoxy)-2'-(trifluoromethyl)biphenyl has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method using palladium-based catalysts, which achieved a 90% yield under mild conditions. The incorporation of fluorine atoms into the biphenyl scaffold enhances its metabolic stability and bioavailability, making it an attractive intermediate for further chemical modifications.

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that 4-Chloro-2-(difluoromethoxy)-2'-(trifluoromethyl)biphenyl acts as a selective inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM. This finding suggests its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

In addition to its anti-inflammatory properties, recent research has explored its anticancer potential. A 2023 preclinical study published in Cancer Research demonstrated that the compound induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT signaling pathway. These results highlight its dual functionality and warrant further investigation in oncology drug discovery.

Despite these promising findings, challenges remain in the clinical translation of 4-Chloro-2-(difluoromethoxy)-2'-(trifluoromethyl)biphenyl. Issues such as solubility and toxicity profiles need to be addressed through structural optimization and formulation strategies. Ongoing research is focused on designing derivatives with improved pharmacokinetic properties while retaining their biological efficacy.

In conclusion, 4-Chloro-2-(difluoromethoxy)-2'-(trifluoromethyl)biphenyl (CAS: 1261445-15-1) represents a versatile scaffold with significant potential in drug discovery. Its multifaceted pharmacological activities, coupled with advances in synthetic methodologies, position it as a valuable candidate for future therapeutic development. Continued research efforts will be essential to unlock its full potential and address existing limitations.